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Compound of Interest

Compound Name: CRT0066854 hydrochloride

Cat. No.: B2629404 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of CRT0066854 hydrochloride, a potent and

selective inhibitor of atypical Protein Kinase C (aPKC) isoforms.

This document provides critical safety and logistical information to ensure the safe and effective

use of CRT0066854 hydrochloride in a laboratory setting. Adherence to these guidelines is

essential to minimize risk and maintain experimental integrity.

Immediate Safety and Handling Precautions
CRT0066854 hydrochloride is a chemical intended for research use only. The toxicological

properties have not been fully investigated. Therefore, it is crucial to handle this compound with

care, assuming it is potentially hazardous.

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is mandatory when handling CRT0066854
hydrochloride. The following PPE should be worn at all times in the laboratory:
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PPE Category Specific Requirements

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile or other chemically resistant gloves.

Inspect gloves for tears or punctures before use.

Body Protection A lab coat must be worn and kept closed.

Respiratory Protection

For operations that may generate dust or

aerosols, use a NIOSH-approved respirator with

an appropriate particulate filter.

Engineering Controls:

Control Type Recommendation

Ventilation

Work in a well-ventilated area. For procedures

that may generate dust or aerosols, a chemical

fume hood is required.

Safety Equipment
An eyewash station and a safety shower must

be readily accessible in the work area.

Operational Plan: From Receipt to Use
A systematic workflow is critical for the safe and effective use of CRT0066854 hydrochloride.

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of damage

or leakage. Verify that the product name and quantity match the order.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. Protect from moisture. Recommended storage temperatures are provided below.

Storage Condition Duration

-20°C Up to 1 month[1]

-80°C Up to 6 months[1]
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Preparation of Stock Solutions: CRT0066854 hydrochloride is soluble in both water and

DMSO.[2] When preparing stock solutions, it is recommended to do so in a chemical fume

hood. To avoid repeated freeze-thaw cycles that could degrade the compound, aliquot the

stock solution into smaller, single-use volumes before storage.

Disposal Plan
All waste materials contaminated with CRT0066854 hydrochloride must be treated as

hazardous waste.

Waste Disposal Procedure:

Segregation: Collect all disposable labware (e.g., pipette tips, tubes) and unused solutions

containing CRT0066854 hydrochloride in a designated, labeled hazardous waste container.

Container Labeling: Clearly label the waste container with "Hazardous Waste" and the

chemical name: "CRT0066854 hydrochloride."

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office or a licensed professional waste disposal service. Do not dispose of

this chemical down the drain or in the regular trash.

Scientific and Experimental Context
CRT0066854 is a potent and selective inhibitor of the atypical Protein Kinase C (aPKC)

isoforms, PKCι and PKCζ.[1]

Inhibitory Activity:

Target Kinase IC50 Value

PKCι (full-length) 132 nM[1]

PKCζ (full-length) 639 nM[1]

ROCK-II 620 nM[1]
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Mechanism of Action: CRT0066854 acts as an ATP-competitive inhibitor. It displaces a critical

Asn-Phe-Asp motif within the adenosine-binding pocket and interacts with an acidic patch

utilized by arginine-rich PKC substrates.[1]

Visualizing Key Processes
To further clarify the operational and biological context of working with CRT0066854
hydrochloride, the following diagrams are provided.
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Figure 1. A step-by-step workflow for the safe handling and disposal of CRT0066854
hydrochloride.
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Figure 2. Simplified signaling pathway showing the inhibition of PKCζ by CRT0066854
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CRT0066854 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2629404#personal-protective-equipment-for-
handling-crt0066854-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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